Cas no 1212151-59-1 (N-Propyl-4-(Pyrrolidin-3-Yloxy)-Benzamide)

• Product Name: N-Propyl-4-(Pyrrolidin-3-Yloxy)-Benzamide
• CAS No: 1212151-59-1
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 2602149
• PubChem ID: 42553496
• Update Time: 2025-09-21

N-Propyl-4-(Pyrrolidin-3-Yloxy)-Benzamide Chemical and Physical Properties

Names and Identifiers

• N-Propyl-4-(Pyrrolidin-3-Yloxy)-Benzamide
• (S)-N-Propyl-4-(3-pyrrolidinyloxy)benzamide
• N-propyl-4-[(3S)-pyrrolidin-3-yl]oxybenzamide
• N-Propyl-4-[(3S)-pyrrolidinyloxy]benzaMide
• N-Propyl-4-{[(3S)-pyrrolidin-3-yl]oxy}benzamide
• 1212151-59-1
• DTXSID30654813
• (S)-N-PROPYL-4-(PYRROLIDIN-3-YLOXY)BENZAMIDE
• N-Propyl-4-[(3S)-pyrrolidinyloxy]benzamide, AldrichCPR

• MDL： MFCD08447109
• Inchi： 1S/C14H20N2O2/c1-2-8-16-14(17)11-3-5-12(6-4-11)18-13-7-9-15-10-13/h3-6,13,15H,2,7-10H2,1H3,(H,16,17)/t13-/m0/s1
• InChI Key： HSRLHUMODGJSCO-ZDUSSCGKSA-N
• SMILES： O(C1C=CC(C(NCCC)=O)=CC=1)[C@@H]1CNCC1

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-Propyl-4-(Pyrrolidin-3-Yloxy)-Benzamide

Introduction to N-Propyl-4-(Pyrrolidin-3-Yloxy)-Benzamide (CAS No. 1212151-59-1)

N-Propyl-4-(Pyrrolidin-3-Yloxy)-Benzamide, a compound with the chemical identifier CAS No. 1212151-59-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The synthesis and characterization of this molecule not only highlight the ingenuity of modern chemical synthesis techniques but also underscore the growing importance of heterocyclic compounds in therapeutic research.

The molecular framework of N-Propyl-4-(Pyrrolidin-3-Yloxy)-Benzamide consists of a benzamide core linked to a propyl group and a pyrrolidine moiety. This structural configuration endows the compound with unique physicochemical properties that make it a promising candidate for further investigation. The benzamide moiety is well-known for its role in various pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The presence of the propyl group enhances the lipophilicity of the molecule, potentially improving its bioavailability, while the pyrrolidine ring contributes to its binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of N-Propyl-4-(Pyrrolidin-3-Yloxy)-Benzamide with biological receptors with high accuracy. These studies have revealed that the compound exhibits strong binding affinity to certain enzymes and receptors implicated in various diseases. For instance, preliminary computational studies suggest that this molecule may interact with enzymes involved in metabolic pathways relevant to diabetes and obesity. Additionally, its interaction with receptors associated with neurological disorders has been explored, indicating potential therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease.

In vitro experiments have further validated these computational findings. Researchers have synthesized and tested various analogs of N-Propyl-4-(Pyrrolidin-3-Yloxy)-Benzamide to assess their biological activity. These experiments have demonstrated that certain derivatives exhibit significant inhibitory effects on target enzymes and receptors. Notably, one particular derivative showed remarkable efficacy in reducing inflammation, a key mechanism in conditions like rheumatoid arthritis. The anti-inflammatory properties of this derivative were attributed to its ability to modulate cytokine production and inhibit pro-inflammatory signaling pathways.

The structural flexibility of N-Propyl-4-(Pyrrolidin-3-Yloxy)-Benzamide also makes it an attractive scaffold for drug design. By modifying specific functional groups within the molecule, researchers can fine-tune its pharmacological profile to enhance potency, selectivity, and pharmacokinetic properties. This modular approach has led to the development of novel compounds with improved therapeutic efficacy and reduced side effects. For example, recent studies have shown that by introducing fluorine atoms into the benzamide core, the bioavailability and metabolic stability of N-Propyl-4-(Pyrrolidin-3-Yloxy)-Benzamide analogs can be significantly improved.

The synthesis of N-Propyl-4-(Pyrrolidin-3-Yloxy)-Benzamide involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. The process typically begins with the preparation of key intermediates such as 4-hydroxybenzamides and pyrrolidine derivatives. These intermediates are then coupled using various coupling reagents under controlled conditions to form the final product. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity of the desired compound.

The role of spectroscopic techniques in characterizing N-Propyl-4-(Pyrrolidin-3-Yloxy)-Benzamide cannot be overstated. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, while mass spectrometry (MS) confirms the molecular weight and fragmentation patterns. Infrared (IR) spectroscopy is used to identify functional groups, while X-ray crystallography offers insights into the three-dimensional structure of the compound at an atomic level. These techniques collectively ensure that the synthesized molecule matches its intended structure and purity.

The potential applications of N-Propyl-4-(Pyrrolidin-3-Yloxy)-Benzamide extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals, where it may serve as a precursor for developing novel pesticides with enhanced efficacy and environmental safety. Additionally, its unique chemical properties make it a valuable tool in materials science, particularly in designing polymers with tailored mechanical and thermal properties.

The future direction of research on N-Propyl-4-(Pyrrolidin-3-Yloxy)-Benzamide is promising. Ongoing studies aim to uncover new biological activities and optimize synthetic routes for large-scale production. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate laboratory findings into clinical applications. As our understanding of molecular interactions continues to grow, compounds like N-Propyl-4-(Pyrrolidin-3-Yloxy)-Benzamide are poised to play a crucial role in addressing some of humanity's most pressing health challenges.